Cas no 499137-99-4 (5-Heptenoic acid, 4-methyl-, (4S,5E)-)
499137-99-4 structure
Product Name:5-Heptenoic acid, 4-methyl-, (4S,5E)-
CAS No:499137-99-4
MF:C8H14O2
MW:142.195562839508
CID:1539501
Update Time:2024-08-24
5-Heptenoic acid, 4-methyl-, (4S,5E)- Chemical and Physical Properties
Names and Identifiers
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- 5-Heptenoic acid, 4-methyl-, (4S,5E)-
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- Inchi: 1S/C8H14O2/c1-3-4-7(2)5-6-8(9)10/h3-4,7H,5-6H2,1-2H3,(H,9,10)/b4-3+/t7-/m1/s1
- InChI Key: XQPJBUNUYAKYNC-KGGZQZJCSA-N
- SMILES: C(O)(=O)CC[C@H](C)/C=C/C
Computed Properties
- Exact Mass: 142.09942
Experimental Properties
- Density: 0.953±0.06 g/cm3(Predicted)
- Boiling Point: 235.2±9.0 °C(Predicted)
- PSA: 37.3
- pka: 4.73±0.10(Predicted)
5-Heptenoic acid, 4-methyl-, (4S,5E)- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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